Cas no 1443312-82-0 ((3-Chloro-4-fluorophenyl)(3-chlorobenzyl)sulfane)

• Product Name: (3-Chloro-4-fluorophenyl)(3-chlorobenzyl)sulfane
• CAS No: 1443312-82-0
• MF: C₁₃H₉Cl₂FS
• MW: 287.179963827133
• CID: 5704750
• PubChem ID: 91658098
• Update Time: 2025-05-26

(3-Chloro-4-fluorophenyl)(3-chlorobenzyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-[(3-chloro-4-fluorophenyl)sulfanylmethyl]benzene
• 1443312-82-0
• (3-Chloro-4-fluorophenyl)(3-chlorobenzyl)sulfane
• Benzene, 2-chloro-4-[[(3-chlorophenyl)methyl]thio]-1-fluoro-

• MDL： MFCD18911178
• Inchi： 1S/C13H9Cl2FS/c14-10-3-1-2-9(6-10)8-17-11-4-5-13(16)12(15)7-11/h1-7H,8H2
• InChI Key： VFIURLJBRXXOCF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CSC1C=CC(=C(C=1)Cl)F

Computed Properties

• Exact Mass: 285.9786050g/mol
• Monoisotopic Mass: 285.9786050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 373.2±42.0 °C(Predicted)

Additional information on (3-Chloro-4-fluorophenyl)(3-chlorobenzyl)sulfane

Introduction to (3-Chloro-4-fluorophenyl)(3-chlorobenzyl)sulfane (CAS No. 1443312-82-0)

(3-Chloro-4-fluorophenyl)(3-chlorobenzyl)sulfane (CAS No. 1443312-82-0) is a sulfur-containing organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 3-chloro-4-fluorophenyl and a 3-chlorobenzyl group, both of which are connected through a sulfur atom. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various applications.

The synthesis of (3-Chloro-4-fluorophenyl)(3-chlorobenzyl)sulfane involves several well-established organic reactions, including the formation of sulfides through the reaction of thiols with alkyl halides. The presence of chlorine and fluorine atoms in the molecule enhances its reactivity and stability, which are crucial factors in its potential use as an intermediate in the synthesis of more complex molecules. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, further facilitating its application in various research areas.

In the realm of medicinal chemistry, (3-Chloro-4-fluorophenyl)(3-chlorobenzyl)sulfane has been explored for its potential as a building block in the development of novel drugs. The sulfur atom in the molecule can participate in various chemical reactions, such as nucleophilic substitution and oxidative coupling, which are essential for the synthesis of bioactive compounds. Additionally, the presence of halogenated aromatic rings can influence the pharmacokinetic properties of the final drug product, such as solubility, permeability, and metabolic stability.

Recent studies have highlighted the importance of sulfur-containing compounds in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry reported that sulfides like (3-Chloro-4-fluorophenyl)(3-chlorobenzyl)sulfane can serve as potent inhibitors of specific enzymes involved in disease pathways. These findings suggest that this compound could be a promising lead for the development of new therapeutic agents targeting conditions such as cancer, neurodegenerative disorders, and infectious diseases.

The biological activity of (3-Chloro-4-fluorophenyl)(3-chlorobenzyl)sulfane has also been investigated through various in vitro and in vivo assays. Preliminary results indicate that this compound exhibits selective cytotoxicity against certain cancer cell lines, while showing minimal toxicity to normal cells. This selective action is attributed to its ability to disrupt specific cellular processes that are dysregulated in cancer cells but not in healthy cells.

Beyond its potential as a therapeutic agent, (3-Chloro-4-fluorophenyl)(3-chlorobenzyl)sulfane has found applications in other areas of chemical research. For example, it has been used as a ligand in coordination chemistry to form complexes with metal ions. These complexes can exhibit unique electronic and magnetic properties, making them useful for applications such as catalysis and materials science.

In conclusion, (3-Chloro-4-fluorophenyl)(3-chlorobenzyl)sulfane (CAS No. 1443312-82-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for the development of novel drugs and other advanced materials. Ongoing research continues to uncover new applications and optimize its use, further solidifying its importance in the scientific community.